Cas no 218269-12-6 (5-(chloromethyl)-1,3,4-oxadiazole-2-thiol)

• Product Name: 5-(chloromethyl)-1,3,4-oxadiazole-2-thiol
• CAS No: 218269-12-6
• MF: C₃H₃ClN₂OS
• MW: 150.586717844009
• MDL: MFCD19236053
• CID: 5194061
• Update Time: 2025-07-28

5-(chloromethyl)-1,3,4-oxadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole-2(3H)-thione, 5-(chloromethyl)-
• 5-(chloromethyl)-1,3,4-oxadiazole-2-thiol

• MDL： MFCD19236053
• Inchi： 1S/C3H3ClN2OS/c4-1-2-5-6-3(8)7-2/h1H2,(H,6,8)
• InChI Key： PWLRXDVLBLJQGU-UHFFFAOYSA-N
• SMILES： O1C(CCl)=NNC1=S

Additional information on 5-(chloromethyl)-1,3,4-oxadiazole-2-thiol

Comprehensive Overview of 5-(chloromethyl)-1,3,4-oxadiazole-2-thiol (CAS No. 218269-12-6)

5-(chloromethyl)-1,3,4-oxadiazole-2-thiol (CAS No. 218269-12-6) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. This compound, characterized by its unique oxadiazole ring and thiol functional group, serves as a versatile intermediate in the synthesis of various biologically active molecules. Its molecular structure, featuring a chloromethyl substituent, enhances its reactivity, making it a valuable building block for researchers exploring novel therapeutic agents and functional materials.

In recent years, the demand for 5-(chloromethyl)-1,3,4-oxadiazole-2-thiol has surged due to its potential applications in drug discovery. The oxadiazole moiety is known for its ability to mimic peptide bonds, which is crucial in the design of enzyme inhibitors and receptor modulators. Researchers are particularly interested in its role in developing antimicrobial and anticancer compounds, as the thiol group can participate in redox reactions, influencing cellular pathways. This aligns with the growing focus on targeted therapies and personalized medicine, which dominate current pharmaceutical trends.

Beyond pharmaceuticals, 5-(chloromethyl)-1,3,4-oxadiazole-2-thiol is also explored in agrochemical formulations. Its structural features contribute to the development of pesticides and herbicides with improved efficacy and environmental safety. The compound’s ability to act as a ligand or chelating agent further expands its utility in creating metal-based catalysts and functional polymers. These applications resonate with the increasing emphasis on sustainable chemistry and green synthesis, addressing global concerns about pollution and resource conservation.

From a synthetic perspective, the chloromethyl group in 5-(chloromethyl)-1,3,4-oxadiazole-2-thiol offers a reactive site for further functionalization, enabling the creation of diverse derivatives. This flexibility is highly valued in combinatorial chemistry and high-throughput screening, where rapid generation of compound libraries is essential. Additionally, the compound’s stability under various conditions makes it a reliable candidate for industrial-scale production, meeting the needs of bulk manufacturing processes.

The analytical characterization of 5-(chloromethyl)-1,3,4-oxadiazole-2-thiol involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure precise identification and purity assessment, critical for regulatory compliance and quality control. As the pharmaceutical and chemical industries adopt stricter quality-by-design (QbD) principles, the demand for well-characterized intermediates like this compound continues to rise.

In conclusion, 5-(chloromethyl)-1,3,4-oxadiazole-2-thiol (CAS No. 218269-12-6) stands out as a multifaceted compound with broad applications in research and industry. Its relevance to drug development, agrochemical innovation, and material science underscores its importance in addressing contemporary challenges. As scientific advancements progress, this compound is poised to play a pivotal role in shaping the future of bioactive molecules and functional materials.